2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H22N4O5/c1-15-8-16(2)10-18(9-15)27-22(30)13-28-19-4-3-7-26-23(19)24(31)29(25(28)32)12-17-5-6-20-21(11-17)34-14-33-20/h3-11H,12-14H2,1-2H3,(H,27,30)
• InChI Key: GBBOECTVKBQHAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3)C
• Molecular Formula: C25H22N4O5
• Molecular Weight: 458.5 g/mol
• CAS No.: 923244-01-3

Description

The compound “2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,5-dimethylphenyl)acetamide” is a complex organic molecule. It contains a benzodioxol group, which is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group. It also contains a pyrido[3,2-d]pyrimidin group and an acetamide group attached to a dimethylphenyl group.

Synthesis Analysis

The synthesis of similar compounds involves various steps and reagents. For instance, a mixture of benzo[d][1,3]dioxole-5-carbaldehyde, 2-aminobenzenethiol, H2O2, and NH4Ce(NO3)6 was heated at 50°C for 12 hours. After completion of the reaction, the reaction mixture was dissolved in EtOH and then poured into ice–water. The products were filtered.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on its IUPAC name and SMILES representation. The IUPAC name provides a systematic way to name the compound based on its structure, while the SMILES representation provides a text notation for the compound’s structure.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and varied. For example, a series of reactions involving bromination, methylation, and condensation could be involved in the synthesis of similar compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular formula and weight. The molecular formula is C14H19NO3 and the molecular weight is 249.3056 g/mol.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.